[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
Brand Name: Vulcanchem
CAS No.:
VCID: VC13475233
InChI: InChI=1S/C14H29N3O2/c1-11(2)17(13(18)19-14(3,4)5)12-6-8-16(10-12)9-7-15/h11-12H,6-10,15H2,1-5H3
SMILES: CC(C)N(C1CCN(C1)CCN)C(=O)OC(C)(C)C
Molecular Formula: C14H29N3O2
Molecular Weight: 271.40 g/mol

[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

CAS No.:

Cat. No.: VC13475233

Molecular Formula: C14H29N3O2

Molecular Weight: 271.40 g/mol

* For research use only. Not for human or veterinary use.

[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester -

Specification

Molecular Formula C14H29N3O2
Molecular Weight 271.40 g/mol
IUPAC Name tert-butyl N-[1-(2-aminoethyl)pyrrolidin-3-yl]-N-propan-2-ylcarbamate
Standard InChI InChI=1S/C14H29N3O2/c1-11(2)17(13(18)19-14(3,4)5)12-6-8-16(10-12)9-7-15/h11-12H,6-10,15H2,1-5H3
Standard InChI Key XQKQAQVNQQKWJT-UHFFFAOYSA-N
SMILES CC(C)N(C1CCN(C1)CCN)C(=O)OC(C)(C)C
Canonical SMILES CC(C)N(C1CCN(C1)CCN)C(=O)OC(C)(C)C

Introduction

[1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a complex organic compound with a specific stereochemistry, indicated by the "(S)" configuration. This compound belongs to the class of carbamates, which are derivatives of carbamic acid. Carbamates are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science.

Synthesis

The synthesis of [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester typically involves multi-step organic reactions. These processes often require careful control of reaction conditions, including temperature, pH, and the presence of catalysts to optimize yields. The tert-butyl ester group is commonly used as a protecting group in organic synthesis due to its ease of removal under acidic conditions.

Applications and Biological Activity

Carbamates, including this compound, can interact with biological targets such as enzymes or receptors. Modifications in the side chains of carbamates significantly influence their binding affinity and biological activity. While specific applications of [1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester are not well-documented, similar compounds are explored for their potential in pharmaceuticals and other fields.

Suppliers and Availability

This compound is supplied by various chemical distributors worldwide, including Parchem and other specialty chemical suppliers. It is classified under specialty materials, indicating its use in specific applications requiring precise chemical properties.

Data Table: Key Information

PropertyDescription
Molecular FormulaC₁₄H₂₉N₃O₂
CAS Number71752-68-6
Synonyms[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, (S)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)(isopropyl)carbamate, AM95101
SupplierParchem, other specialty chemical suppliers
ApplicationsPotential in pharmaceuticals and other fields

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